Cas no 1805471-42-4 (2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride
• CAS No: 1805471-42-4
• MF: C₉H₄ClF₆I
• MW: 388.47595500946
• CID: 4964744
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride

• Inchi： 1S/C9H4ClF6I/c10-3-4-6(17)2-1-5(8(11,12)13)7(4)9(14,15)16/h1-2H,3H2
• InChI Key： PGYJMWLPEBAEJE-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1CCl

Computed Properties

• Exact Mass: 387.89504 g/mol
• Monoisotopic Mass: 387.89504 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0
• Molecular Weight: 388.47

Additional information on 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride

Introduction to 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride (CAS No. 1805471-42-4)

2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride, with the CAS number 1805471-42-4, is a highly specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes two trifluoromethyl groups and an iodine atom, making it a valuable building block for various chemical and pharmaceutical applications.

The molecular formula of 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride is C₁₀H₅ClF₆I, and its molecular weight is 369.5 g/mol. The presence of the trifluoromethyl groups imparts significant electron-withdrawing properties, while the iodine atom provides a versatile leaving group for further chemical transformations. These features make it an attractive starting material for the synthesis of complex molecules with diverse functionalities.

In recent years, the compound has been extensively studied for its potential applications in the development of new drugs and materials. One notable area of research involves its use in the synthesis of small molecules targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride, which exhibited potent inhibitory activity against a key enzyme involved in cancer progression.

The trifluoromethyl groups in 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride are known to enhance the metabolic stability and lipophilicity of molecules, which are crucial properties for drug candidates. Additionally, the iodine atom can be readily replaced by other functional groups through various substitution reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling, thereby expanding the range of possible derivatives.

Beyond its applications in medicinal chemistry, 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride has also found use in materials science. Researchers at the University of California, Berkeley, have explored its potential as a precursor for the synthesis of novel polymers with enhanced thermal stability and mechanical strength. The unique combination of fluorinated and iodinated functionalities makes it an ideal candidate for developing materials with tailored properties for specific applications.

In terms of synthetic methods, several efficient routes have been developed to prepare 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride. One common approach involves the reaction of 2,3-bis(trifluoromethyl)benzaldehyde with an appropriate organometallic reagent followed by halogenation. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety and handling of 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 2,3-Bis(trifluoromethyl)-6-iodobenzyl chloride (CAS No. 1805471-42-4) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.